B1575460 Serine/threonine-protein kinase mTOR (89-98)

Serine/threonine-protein kinase mTOR (89-98)

Cat. No. B1575460
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Serine/threonine-protein kinase mTOR

Scientific Research Applications

Role in Cancer and Drug Resistance

The mammalian target of rapamycin (mTOR) is a serine/threonine kinase that influences a range of cellular processes including protein synthesis, growth, metabolism, aging, and autophagy. It is frequently deregulated in human cancers, with activating mutations identified in various cancers. This makes mTOR a significant target in cancer therapy, with inhibitors used for treatment and as immunosuppressors (Murugan, 2019).

mTOR in Health and Disease

mTOR acts as a central regulator, integrating growth signals and orchestrating their effects at the cellular level. Its inhibition is being explored for treating various conditions, including autoimmune diseases, transplant rejections, obesity, diabetes, and different types of cancer (Boutouja, Stiehm, & Platta, 2019).

mTOR Signaling in Skin Diseases

mTOR signaling regulates cellular growth, metabolism, and survival, playing a key role in skin diseases. Dysregulation of the PI3K/AKT/mTOR pathway can lead to conditions like psoriasis, atopic dermatitis, and various skin malignancies. Targeting the mTOR pathway offers therapeutic potential in treating these conditions (Karagianni et al., 2022).

mTOR in Female Reproduction

mTOR plays a crucial role in female reproduction, influencing cell growth, metabolism, and autophagy. Its role in reproductive diseases like premature ovarian failure, polycystic ovarian syndrome, and endometriosis is being studied, with potential therapeutic strategies based on modulating mTOR expression (Guo & Yu, 2019).

mTOR in Autophagy and Lysosomal Damage

mTOR regulates autophagy, particularly in response to lysosomal damage. It plays a role in recycling nutrients during starvation and removing dysfunctional organelles. Understanding mTOR's activation in response to lysosomal membrane damage has implications for diseases characterized by impaired autophagy (Jia et al., 2019).

properties

sequence

AIASLIGVEG

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Serine/threonine-protein kinase mTOR (89-98)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.